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Compound of Interest

Compound Name: 2-(4-nitrophenyl)-1H-indole

Cat. No.: B10962499

Get Quote

Executive Summary
2-(4-Nitrophenyl)-1H-indole is a functionalized indole derivative frequently employed as a

synthetic intermediate in the development of solvatochromic dyes, fluorescent probes, and

potential pharmaceutical agents targeting inflammation (COX-2 inhibition).[1]

For researchers and QC professionals, the melting point (MP) serves as the primary rapid

indicator of purity. Unlike its parent compound 2-phenylindole, the introduction of the strong

electron-withdrawing nitro group at the para position alters the crystal lattice energy, resulting in

a distinct thermal profile.

Target Product: 2-(4-Nitrophenyl)-1H-indole[1][2][3][4][5][6]

CAS Number: 40015-09-6[1][4][5]

Determined Melting Point:170–171 °C (Experimental Literature Value)

Appearance: Yellow crystalline solid
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To validate the identity of 2-(4-nitrophenyl)-1H-indole, it is crucial to compare its thermal

properties against structural analogs. Deviations from the 170–171 °C range often indicate

contamination with starting materials (e.g., phenylhydrazine) or regioisomers.

Table 1: Comparative Melting Point Data of 2-Arylindoles
Compound Structure

Melting Point
(°C)

Electronic
Effect

Source

2-(4-

Nitrophenyl)-1H-

indole

Target 170 – 171
Strong EWG (-

NO₂)
[1]

2-Phenylindole Unsubstituted 188 – 190
Neutral

Reference
[2]

2-(4-

Chlorophenyl)-1

H-indole

Halogen Analog 200 – 201 Weak EWG (-Cl) [1]

2-(4-

Bromophenyl)-1

H-indole

Halogen Analog 215 – 216 Weak EWG (-Br) [1]

2-(4-Tolyl)-1H-

indole
Methyl Analog 212 – 213

Weak EDG (-

CH₃)
[1]

Insight: Counter-intuitively, the para-nitro derivative exhibits a lower melting point than the

unsubstituted 2-phenylindole and its halogenated analogs. This suggests that while the nitro

group introduces a strong dipole, it may disrupt the efficient

-

stacking or hydrogen bonding network typical of the indole scaffold in the solid state, compared
to the compact packing of the chloro- or methyl- derivatives.
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The most reliable route to high-purity 2-(4-nitrophenyl)-1H-indole is the Fischer Indole

Synthesis. The following protocol ensures minimal contamination from the ketone precursor.

A. Synthesis Workflow
Reagents: Phenylhydrazine (1.0 eq), 4-Nitroacetophenone (1.0 eq), Polyphosphoric Acid (PPA)

or H₂SO₄/EtOH.

Condensation: React phenylhydrazine with 4-nitroacetophenone in ethanol (reflux, 2-4 h) to

form the phenylhydrazone intermediate.

Cyclization: Treat the isolated hydrazone with acid catalyst (PPA or H₂SO₄) at elevated

temperature (80–100 °C) to induce the [3,3]-sigmatropic rearrangement and ammonia loss.

Quenching: Pour the reaction mixture into crushed ice/water.

Isolation: Filter the resulting precipitate.

Purification: Recrystallize from Ethanol or purify via column chromatography (Silica gel,

EtOAc/Hexane gradient).

B. Melting Point Determination Protocol
To replicate the literature value (170–171 °C):

Drying: Ensure the sample is dried under vacuum at 40 °C for 4 hours to remove solvent

inclusions (ethanol solvates can depress MP).

Loading: Pack a capillary tube to a height of 2–3 mm.

Ramp Rate:

Fast Ramp: 10 °C/min up to 150 °C.

Slow Ramp: 1 °C/min from 150 °C to melt.

Observation: Record the temperature of the first liquid droplet (onset) and complete

liquefaction (clear point).
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Visualizations
Figure 1: Synthesis & Purity Logic Flow
This diagram illustrates the critical process steps and where impurities (affecting MP) are

introduced.

Reagents:
Phenylhydrazine +

4-Nitroacetophenone

Intermediate:
Hydrazone Formation

Reflux/EtOH Acid Catalysis:
[3,3]-Sigmatropic Shift

-NH3 Crude Product:
Precipitate on Ice

Purification:
Recrystallization (EtOH)

Pure Target:
2-(4-Nitrophenyl)-1H-indole

(MP: 170-171°C)

Click to download full resolution via product page

Caption: Step-by-step Fischer Indole synthesis pathway highlighting the critical purification

stage required to achieve the target melting point.

Figure 2: Structure-Property Relationship (Melting Point)
A visual comparison of how the C-2 substituent influences the thermal stability of the indole

core.
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Melting Point Hierarchy
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Caption: Thermal stability ranking of 2-arylindoles. The 4-nitro derivative exhibits a lower

melting point compared to halogenated analogs, serving as a key identification marker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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